Cas no 1261931-66-1 (2-(3-Methylsulfonylphenyl)isonicotinic acid)

2-(3-Methylsulfonylphenyl)isonicotinic acid structure
1261931-66-1 structure
Product Name:2-(3-Methylsulfonylphenyl)isonicotinic acid
CAS No:1261931-66-1
MF:C13H11NO4S
MW:277.295742273331
MDL:MFCD18318290
CID:2764297
PubChem ID:53224208
Update Time:2025-04-21

2-(3-Methylsulfonylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 1261931-66-1
    • 2-[3-(Methanesulfonyl)phenyl]pyridine-4-carboxylic acid
    • DTXSID70688172
    • 2-(3-METHYLSULFONYLPHENYL)ISONICOTINIC ACID
    • 2-(3-Methylsulfonylphenyl)Isonicotinic acid, 95%
    • MFCD18318290
    • 2-(3-Methylsulfonylphenyl)isonicotinic acid
    • MDL: MFCD18318290
    • Inchi: 1S/C13H11NO4S/c1-19(17,18)11-4-2-3-9(7-11)12-8-10(13(15)16)5-6-14-12/h2-8H,1H3,(H,15,16)
    • InChI Key: DWUCCFBBOZYGEH-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=C(C2C=C(C(=O)O)C=CN=2)C=1)(=O)=O

Computed Properties

  • Exact Mass: 277.04087901Da
  • Monoisotopic Mass: 277.04087901Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 92.7Ų

2-(3-Methylsulfonylphenyl)isonicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB325102-5 g
2-(3-Methylsulfonylphenyl)Isonicotinic acid, 95%; .
1261931-66-1 95%
5 g
€1,159.00 2023-07-19
abcr
AB325102-5g
2-(3-Methylsulfonylphenyl)Isonicotinic acid, 95%; .
1261931-66-1 95%
5g
€1159.00 2025-02-17

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